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Compound of Interest

Compound Name: Perfluorododecyl iodide

Cat. No.: B1346554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,

and emergency procedures for Perfluorododecyl iodide. The information is compiled from

multiple safety data sheets (SDS) to ensure a thorough understanding for professionals

working with this compound.

Chemical Identification and Physical Properties
Perfluorododecyl iodide is a fluorinated organic compound.[1] It is essential to distinguish

between different isomers and related compounds, as their properties and CAS numbers may

vary. This guide focuses primarily on the information available for CAS numbers 423-62-1 and

307-60-8.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name
1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-

henicosafluoro-10-iododecane[1][2]

Synonyms
Perfluorodecyl iodide, Heneicosafluorodecyl

Iodide[1][3]

Molecular Formula C₁₀F₂₁I[1][3][4]

Molecular Weight ~645.98 g/mol [1][2][4]

CAS Number 423-62-1[1][3][4], 307-60-8[5]

Table 2: Physical and Chemical Properties

Property Value Source

Appearance Solid [4]

Melting Point 65-70 °C [1][6]

Boiling Point 195-200 °C [1][6]

Density ~1.8 g/cm³ [1]

Flash Point 195-200 °C [1]

Vapor Pressure 0.475 mmHg @ 25 °C [1]

Refractive Index ~1.317 [1]

Solubility Soluble in water [7]

Sensitivity Light sensitive [3][5]

Hazard Identification and GHS Classification
Perfluorododecyl iodide is classified as a hazardous substance under the Globally

Harmonized System (GHS).[2][4] Users must be aware of its potential health effects.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory Tract)

H335: May cause respiratory

irritation[2][3][4]

Carcinogenicity 2
H351: Suspected of causing

cancer[3]

Signal Word: Warning[4]

Hazard Pictogram:

GHS07 (Exclamation Mark)[7]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below, outlining

measures to prevent exposure and respond to incidents.

Table 4: Precautionary Statements Summary
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Code Statement

Prevention

P201 Obtain special instructions before use.[3]

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[4][7]

P264 Wash skin thoroughly after handling.[3][4]

P271
Use only outdoors or in a well-ventilated area.[3]

[4]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3][4][7]

Response

P302 + P352 IF ON SKIN: Wash with plenty of water.[3][4]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[3][4][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][4]

[7]

P308 + P313
IF exposed or concerned: Get medical

advice/attention.[3]

P312
Call a POISON CENTER/doctor if you feel

unwell.[3][4]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[3][4]

P337 + P313
If eye irritation persists: Get medical

advice/attention.[3][4]

P362 + P364
Take off contaminated clothing and wash it

before reuse.[3]
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Storage

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[3][4]

P405 Store locked up.[3][4][7]

Disposal

P501

Dispose of contents/container to an authorized

hazardous or special waste collection point in

accordance with local regulation.[3]

Experimental Protocols and Interpretation
Detailed experimental protocols for the toxicological assessment of Perfluorododecyl iodide
are not available in the cited safety data sheets. The GHS classifications are based on

standardized criteria (e.g., OECD guidelines) which involve assessing the substance's effects

on biological systems.

Skin Irritation (Category 2): This classification implies that in standardized tests (typically on

animals), the substance caused reversible inflammatory changes to the skin.

Eye Irritation (Category 2A): This indicates the substance produced reversible changes in the

eye, such as redness, swelling, or corneal opacity, that were fully reversible within a defined

observation period.

Specific Target Organ Toxicity - Single Exposure (Category 3): This classification suggests

that a single exposure to the substance can cause transient, narcotic effects or respiratory

tract irritation.

Carcinogenicity (Category 2): This classification indicates there is limited evidence of

carcinogenicity in animal studies, suggesting the substance is suspected of having

carcinogenic potential for humans.[3]

Handling and Storage Procedures
Proper handling and storage are critical to minimize risk.
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Safe Handling
Avoid all personal contact, including inhalation of dust or vapors.[3]

Use in a well-ventilated area or outdoors.[3][4]

Wear appropriate personal protective equipment (PPE) as detailed in Section 5.[3]

Avoid formation of dust and aerosols.[4]

Do not eat, drink, or smoke when handling the product.[3]

Wash hands and any exposed skin thoroughly after handling.[3][4]

Keep containers securely sealed when not in use.[3]

Storage Conditions
Store in original, tightly closed containers (e.g., polyethylene or polypropylene).[3]

Store in a cool, dry, and well-ventilated place.[3][4]

Store locked up.[3][4][7]

The recommended storage temperature is 2-8°C.[3]

Protect from light, as the material is light-sensitive.[3][5]

Store away from incompatible materials, such as strong oxidizing agents, and foodstuff

containers.[3][8]

Exposure Controls and Personal Protection
Engineering Controls

Work should be conducted in a well-ventilated area.[4]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

Ensure eyewash stations and safety showers are close to the workstation.[8][9]
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Personal Protective Equipment (PPE)
Table 5: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166, or chemical splash goggles.[4][8]

Skin Protection

Chemical-resistant gloves (must be inspected

prior to use). Use proper glove removal

technique. A chemical apron or other protective

clothing is recommended to prevent skin

exposure.[4][8]

Respiratory Protection

For nuisance exposures, use a P95 (US) or P1

(EU) particle respirator. For higher-level

protection, use type OV/AG/P99 (US) or ABEK-

P2 (EU) respirator cartridges. Use

NIOSH/MSHA or EN 149 approved respirators.

[4][8]

Emergency and First-Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure. Always seek medical

attention if symptoms persist or if there is any doubt.
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Exposure Event

Initial Assessment

First-Aid Actions

Medical Follow-up

Exposure Occurs

Identify Exposure Route

Inhalation:
- Move to fresh air.

- If not breathing, give artificial respiration.
- Keep comfortable.

 Inhalation 

Skin Contact:
- Take off contaminated clothing.

- Flush skin with plenty of water (and soap if available).

 Skin 

Eye Contact:
- Rinse cautiously with water for several minutes.

- Remove contact lenses if present and easy to do.
- Keep eyelids apart.

 Eye 

Ingestion:
- Give a glass of water.

- Do NOT induce vomiting.
- Rinse mouth.

 Ingestion 

Seek medical advice/attention.
Show SDS to the doctor.

 If irritation occurs  If pain/irritation persists  If in doubt or symptoms persist 

Click to download full resolution via product page

Caption: First-aid workflow for Perfluorododecyl iodide exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3][4] If

the person is not breathing, provide artificial respiration.[4] Seek medical attention if you feel

unwell.[4]

Skin Contact: Immediately flush skin and hair with running water, using soap if available.[3]

Remove contaminated clothing and wash it before reuse.[3] Seek medical attention if skin

irritation develops or persists.[3][4]
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Eye Contact: Immediately wash out the eyes with fresh running water for at least 15 minutes.

[3][4] Ensure complete irrigation by keeping eyelids apart.[3] Remove contact lenses if

present and easy to do so.[3][4] Seek medical attention without delay, especially if pain or

irritation persists.[3][4]

Ingestion: Give a glass of water immediately.[3] Do not induce vomiting. Rinse the mouth

with water.[4] First aid is generally not required, but if in doubt, contact a Poisons Information

Centre or a doctor.[3]

Accidental Release and Fire-Fighting Measures
Accidental Release Measures
The response to a spill depends on its scale. For any spill, ensure adequate ventilation and

prevent the substance from entering drains or waterways.[3][4]
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Minor Spill Major Spill

Spill Detected

Assess Spill Size

Wear PPE (gloves, safety glasses, respirator).
Avoid breathing dust.

 Minor 

Alert Emergency Services.
Advise and evacuate personnel.

Control personal contact with full protective clothing.

 Major 

Use dry cleanup procedures.
Vacuum (with H-Class HEPA filter) or sweep up.

Dampen with water to prevent dusting.

Place in suitable, sealed containers for disposal.

Prevent spillage from entering drains or water courses.
Recover product wherever possible.

IF DRY: Use dry cleanup procedures.
IF WET: Vacuum/shovel up.

Wash area down with large amounts of water.

Place residues in sealed, labeled containers for disposal.

Click to download full resolution via product page

Caption: Workflow for responding to a Perfluorododecyl iodide spill.

Minor Spills:

Wear protective clothing, gloves, safety glasses, and a dust respirator.[3]
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Use dry clean-up procedures and avoid generating dust.[3]

You can dampen the material with water to prevent dusting before sweeping.[3]

Vacuuming is preferred, but the vacuum cleaner must be fitted with an H-Class HEPA filter.

[3]

Place the collected material into suitable containers for disposal.[3]

Major Spills:

Alert emergency services and advise personnel in the area of the hazard.[3]

Control personal contact by wearing appropriate protective clothing.[3]

Prevent the spillage from entering drains or water courses.[3]

Recover the product wherever possible.[3]

Collect residues and place them in sealed plastic bags or other containers for disposal.[3]

Wash the area down with large amounts of water and prevent runoff from entering drains.

[3]

Fire-Fighting Measures
Extinguishing Media: There is no restriction on the type of extinguisher. Use media suitable

for the surrounding area, such as water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][4]

Fire/Explosion Hazard: The substance is non-combustible and not considered a significant

fire risk.[3] However, containers may burn and emit poisonous or corrosive fumes (Carbon

oxides, Hydrogen fluoride, Hydrogen iodide) when heated.[3][4]

Fire-Fighting Instructions:

Alert the Fire Brigade.[3]

Wear a self-contained breathing apparatus (SCBA) and protective gloves.[3][4]
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Cool fire-exposed containers with water spray from a protected location.[3]

Logical Relationships in Safety Protocols
The safe use of Perfluorododecyl iodide relies on the interconnectedness of administrative

controls, engineering controls, and personal protective equipment.

Control Measures

Work Procedures

Desired Outcome

Administrative Controls
(SOPs, Training, Labeling)

Safe Handling
(Avoid contact, No eating/drinking)

Safe Storage
(Cool, Dry, Ventilated, Light-Protected, Locked)

Spill Response
(Contain, Clean, Dispose)

First Aid
(Flush, Move to fresh air)

Engineering Controls
(Fume Hood, Ventilation, Eyewash Station)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Personnel and Environmental Safety

Click to download full resolution via product page

Caption: Logical relationship between controls and safe laboratory outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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